Cas no 164398-85-0 (Ethyl 3-methoxypicolinate)

• Product Name: Ethyl 3-methoxypicolinate
• CAS No: 164398-85-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1084320
• PubChem ID: 46311397
• Update Time: 2025-04-20

Ethyl 3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxypicolinate
• ethyl 3-methoxypyridine-2-carboxylate
• LogP
• AKOS006316646
• DTXSID00673278
• 164398-85-0

• MDL： MFCD11616894
• Inchi： 1S/C9H11NO3/c1-3-13-9(11)8-7(12-2)5-4-6-10-8/h4-6H,3H2,1-2H3
• InChI Key： YDUVHEZWBSOREN-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CN=1)OC)=O)CC

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.124
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.5
• PSA: 48.42